Cas no 1805424-96-7 (Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805424-96-7
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4894777
• Update Time: 2025-07-25

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-10(16)7-5(3-14)6(8(11)12)4-15-9(7)13/h4,8H,2-3,14H2,1H3
• InChI Key： YHQLUQKWEIWYOD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(CN)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805424-96-7): A Versatile Building Block in Modern Pharmaceutical Research

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805424-96-7) is a highly valuable intermediate in the realm of pharmaceutical chemistry, representing a critical component in the synthesis of novel therapeutic agents. Its unique structural features, characterized by the presence of an aminomethyl group, a difluoromethyl substituent, and an iodopyridine-3-carboxylate moiety, make it an attractive scaffold for medicinal chemists seeking to develop innovative drugs.

The compound's molecular structure imparts distinct chemical properties that facilitate its utility in various synthetic pathways. The iodopyridine core serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules. Additionally, the aminomethyl group provides a site for further functionalization, enabling the introduction of diverse pharmacophores. The difluoromethyl group, a well-documented pharmacokinetic modulator, enhances metabolic stability and binding affinity, making it a preferred choice in drug design.

In recent years, Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate has garnered significant attention in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of the iodopyridine core and the aminomethyl group allows for precise tuning of binding interactions with protein targets, leading to high selectivity and efficacy.

The pharmaceutical industry has increasingly leveraged this compound to explore novel therapeutic modalities. Researchers have utilized Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate as a key intermediate in the synthesis of antiviral agents, where its structural features contribute to improved drug-likeness and pharmacological properties. Furthermore, its application in designing neurokinin receptor antagonists has shown promising results in preclinical studies, highlighting its versatility in addressing neurological disorders.

The compound's synthetic accessibility also underscores its significance in drug discovery pipelines. Modern synthetic methodologies have refined protocols for its preparation, ensuring high yields and purity levels suitable for industrial-scale production. This accessibility has accelerated the development of novel therapeutics by providing researchers with a reliable and efficient building block.

The integration of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-carboxylate) into drug development pipelines aligns with current trends toward precision medicine and targeted therapies. Its structural attributes enable the creation of molecules with tailored biological activities, addressing unmet medical needs more effectively. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical innovation is poised to expand further.

In conclusion, Ethyl 4-(^_Aminomethyl)-5-(^{_{Difluoromethyl}})-2-Iodopyridine-3-Carboxylate (CAS No. 1805424-96-7) stands as a cornerstone in modern pharmaceutical research due to its multifaceted utility as a synthetic intermediate. Its unique structural features and synthetic versatility make it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics across diverse therapeutic areas.